N~2~-(3-bromophenyl)-N~1~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-bromoanilino]-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C20H16BrClN2O3S/c21-15-6-4-9-18(12-15)24(28(26,27)19-10-2-1-3-11-19)14-20(25)23-17-8-5-7-16(22)13-17/h1-13H,14H2,(H,23,25)
• InChI Key: RTXNVWUCRAFUEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC(=CC=C2)Cl)C3=CC(=CC=C3)Br
• Molecular Formula: C20H16BrClN2O3S
• Molecular Weight: 479.8 g/mol

Description

The compound “N~2~-(3-bromophenyl)-N~1~-(3-chlorophenyl)-N~2~-(phenylsulfonyl)glycinamide” is a complex organic molecule. It contains multiple functional groups including bromophenyl, chlorophenyl, phenylsulfonyl, and glycinamide groups. These functional groups could potentially give this compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or experimental data, it’s difficult to predict the exact molecular structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the bromophenyl and chlorophenyl groups could potentially undergo electrophilic aromatic substitution reactions. The phenylsulfonyl group could act as a leaving group in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups. Its melting and boiling points would be influenced by the strength of the intermolecular forces between its molecules.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on its interactions with biological molecules in the body. Without more specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be interesting to investigate whether this compound has any useful biological activity, given its complex structure.